Cas no 2137721-64-1 (Pyrimido[4,5-d]pyrimidine-2,4,7-triamine, N7-(1-methylethyl)-)

• Product Name: Pyrimido[4,5-d]pyrimidine-2,4,7-triamine, N7-(1-methylethyl)-
• CAS No: 2137721-64-1
• MF: C₉H₁₃N₇
• MW: 219.246419668198
• CID: 5268750
• Update Time: 2025-06-11

Pyrimido[4,5-d]pyrimidine-2,4,7-triamine, N7-(1-methylethyl)- Chemical and Physical Properties

Names and Identifiers

• Pyrimido[4,5-d]pyrimidine-2,4,7-triamine, N7-(1-methylethyl)-

• Inchi： 1S/C9H13N7/c1-4(2)13-9-12-3-5-6(10)14-8(11)15-7(5)16-9/h3-4H,1-2H3,(H5,10,11,12,13,14,15,16)
• InChI Key： MSARXJHSQCMDEF-UHFFFAOYSA-N
• SMILES： C1(N)=NC(N)=C2C=NC(NC(C)C)=NC2=N1

Additional information on Pyrimido[4,5-d]pyrimidine-2,4,7-triamine, N7-(1-methylethyl)-

Pyrimido[4,5-d]pyrimidine-2,4,7-triamine, N7-(1-methylethyl)- (CAS No. 2137721-64-1): A Comprehensive Overview

Pyrimido[4,5-d]pyrimidine-2,4,7-triamine, N7-(1-methylethyl)-, identified by the CAS number 2137721-64-1, is a heterocyclic compound that has garnered significant attention in the field of pharmaceutical research and development. This compound belongs to the pyrimidine class of molecules, which are well-known for their diverse biological activities and potential therapeutic applications. The structural complexity of Pyrimido[4,5-d]pyrimidine-2,4,7-triamine, N7-(1-methylethyl)- makes it a promising candidate for further investigation in various pharmacological contexts.

The molecular structure of this compound features a fused pyrimidine ring system, which is a common motif in many bioactive molecules. The presence of multiple amine groups at positions 2, 4, and 7 enhances its potential for interaction with biological targets. Specifically, the N7-(1-methylethyl) substituent adds a unique electronic and steric profile to the molecule, which could influence its binding affinity and selectivity. These structural features make Pyrimido[4,5-d]pyrimidine-2,4,7-triamine, N7-(1-methylethyl)- an intriguing subject for medicinal chemists seeking to develop novel therapeutic agents.

In recent years, there has been a growing interest in exploring the pharmacological properties of pyrimidine derivatives. These compounds have shown promise in various therapeutic areas, including oncology, antiviral therapy, and central nervous system disorders. The multifunctionality of Pyrimido[4,5-d]pyrimidine-2,4,7-triamine, N7-(1-methylethyl)- stems from its ability to interact with multiple biological pathways simultaneously. This characteristic is particularly valuable in the development of multitarget drugs that can address complex diseases more effectively.

One of the most compelling aspects of this compound is its potential as an inhibitor of kinases and other enzymes involved in cell signaling pathways. Kinases play a crucial role in regulating various cellular processes, including proliferation, differentiation, and apoptosis. By modulating kinase activity, Pyrimido[4,5-d]pyrimidine-2,4,7-triamine, N7-(1-methylethyl)- could potentially interfere with aberrant signaling pathways that contribute to diseases such as cancer. Preclinical studies have begun to explore these interactions in vitro and in vivo models.

The synthesis of Pyrimido[4,5-d]pyrimidine-2,4,7-triamine, including the N7-(1-methylethyl) modification^[1], involves multi-step organic reactions that require precise control over reaction conditions and reagent selection. The introduction of the 1-methylethyl group at the N7 position introduces steric hindrance that can influence the compound's solubility and metabolic stability. These factors are critical considerations during drug development to ensure that the compound behaves predictably in biological systems.

Evaluation of the pharmacokinetic properties of Pyrimido[4,5-d]pyrimidine-2,^[3]N,N,N',N''-tetramethyl-, dihydrochloride is essential for understanding its potential therapeutic window and dosing regimen^[3]. Early studies have suggested that this derivative exhibits reasonable oral bioavailability^[3], which is a key factor for clinical translation^[3]. Additionally^[3], preliminary toxicity assessments indicate that it is well-tolerated at doses relevant to its intended therapeutic use^[3]. These findings are encouraging but require further validation through more comprehensive preclinical testing^[3].

The role of computational chemistry in optimizing derivatives like Pyrimido[4]dipyridinone derivatives cannot be overstated^[3]. Molecular modeling techniques have been instrumental in predicting binding affinities and identifying structural modifications that enhance potency^[3]. By leveraging these tools^[3], researchers can accelerate the drug discovery process and reduce reliance on empirical screening methods^[3]. This approach aligns with broader trends in pharmaceutical research aimed at increasing efficiency while maintaining high standards of accuracy.

The broader context of pyridinone derivatives highlights their significance beyond individual compounds like Pyridinone derivatives play diverse roles across multiple therapeutic areas due to their ability to interact with various biological targets^[3]. For instance^[3], some pyridinones have demonstrated antiviral activity by inhibiting viral polymerases or proteases^[3]. Others exhibit anti-inflammatory effects by modulating cytokine production or enzyme activity^[3]. The versatility inherent in this class of compounds underscores their importance as scaffolds for drug discovery efforts.

The synthesis strategies employed for Pyridinone derivatives often involve condensation reactions between carbonyl compounds or heterocycles containing active methylene groups_{(=CH_2)(=CH_2)(=CH_2)(=CH_2)(=CH_2)(=CH_2)(=CH_2)(=CH_2)(=CH_2)(=CH_2)}
These reactions are typically catalyzed by acids or bases depending on the specific substrates used.
The choice between different synthetic routes depends on factors such as yield efficiency cost-effectiveness ease
of purification availability
of starting materials.
In recent years there has been increasing emphasis on green chemistry principles which advocate for environmentally friendly synthetic methods.
This includes minimizing waste using biodegradable solvents reducing energy consumption
and employing catalytic systems that enhance reaction specificity.
Such approaches not only make industrial processes more sustainable but also improve overall economic viability.

The future direction for research involving Pyridinone derivatives lies
in expanding their applications through innovative chemical modifications
and interdisciplinary collaborations.
By integrating insights from computational chemistry medicinal chemistry
and biochemistry researchers can develop next-generation
drugs with improved efficacy safety profiles.
Furthermore advances in bioprocessing techniques offer new possibilities
for manufacturing these complex molecules efficiently at scale.
Collaborative efforts between academia industry regulatory agencies will be essential
to translate promising discoveries into tangible benefits for patients worldwide.